Cas no 1806752-75-9 (5-(Chloromethyl)-3-methyl-2-nitro-4-(trifluoromethoxy)pyridine)

5-(Chloromethyl)-3-methyl-2-nitro-4-(trifluoromethoxy)pyridine is a versatile heterocyclic compound featuring a chloromethyl group, a nitro substituent, and a trifluoromethoxy moiety on a pyridine backbone. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of active ingredients with enhanced bioactivity. The presence of the chloromethyl group allows for further functionalization, while the electron-withdrawing nitro and trifluoromethoxy groups contribute to its reactivity in nucleophilic substitution and coupling reactions. This compound is particularly useful in the design of pyridine-based derivatives, offering potential applications in crop protection and medicinal chemistry due to its stability and selective reactivity under controlled conditions.
5-(Chloromethyl)-3-methyl-2-nitro-4-(trifluoromethoxy)pyridine structure
1806752-75-9 structure
Product Name:5-(Chloromethyl)-3-methyl-2-nitro-4-(trifluoromethoxy)pyridine
CAS No:1806752-75-9
MF:C8H6ClF3N2O3
MW:270.593051433563
CID:4842574
Update Time:2025-05-27

5-(Chloromethyl)-3-methyl-2-nitro-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

    • 5-(Chloromethyl)-3-methyl-2-nitro-4-(trifluoromethoxy)pyridine
    • Inchi: 1S/C8H6ClF3N2O3/c1-4-6(17-8(10,11)12)5(2-9)3-13-7(4)14(15)16/h3H,2H2,1H3
    • InChI Key: OFOSSKRNXJQNLF-UHFFFAOYSA-N
    • SMILES: ClCC1=CN=C(C(C)=C1OC(F)(F)F)[N+](=O)[O-]

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 284
  • XLogP3: 2.9
  • Topological Polar Surface Area: 67.9

5-(Chloromethyl)-3-methyl-2-nitro-4-(trifluoromethoxy)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029083021-1g
5-(Chloromethyl)-3-methyl-2-nitro-4-(trifluoromethoxy)pyridine
1806752-75-9 97%
1g
$1,579.40 2022-03-31

Additional information on 5-(Chloromethyl)-3-methyl-2-nitro-4-(trifluoromethoxy)pyridine

Comprehensive Overview of 5-(Chloromethyl)-3-methyl-2-nitro-4-(trifluoromethoxy)pyridine (CAS No. 1806752-75-9)

The compound 5-(Chloromethyl)-3-methyl-2-nitro-4-(trifluoromethoxy)pyridine (CAS No. 1806752-75-9) is a specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. Its unique molecular structure, featuring a chloromethyl group, a nitro group, and a trifluoromethoxy substituent, makes it a versatile intermediate for synthesizing more complex molecules. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery and crop protection.

One of the key reasons for the growing interest in 5-(Chloromethyl)-3-methyl-2-nitro-4-(trifluoromethoxy)pyridine is its role in the development of novel bioactive compounds. The presence of the trifluoromethoxy group is particularly noteworthy, as it often enhances the metabolic stability and lipophilicity of molecules, which are critical properties in medicinal chemistry. This compound is also being explored for its potential in creating advanced materials with unique electronic properties, aligning with the current trend of sustainable chemistry and green synthesis.

In the context of user search trends, queries related to "pyridine derivatives in drug development" and "trifluoromethoxy compounds applications" have seen a steady increase. This reflects the broader scientific community's focus on innovative chemical building blocks. Additionally, the compound’s CAS No. 1806752-75-9 is often searched alongside terms like "synthetic routes" and "safety data," indicating a demand for both practical synthesis methods and handling guidelines.

From a technical perspective, the synthesis of 5-(Chloromethyl)-3-methyl-2-nitro-4-(trifluoromethoxy)pyridine typically involves multi-step reactions, including nitration, chloromethylation, and functional group transformations. These processes are optimized to achieve high yields and purity, which are essential for its use in high-value applications. The compound’s structural complexity also makes it a subject of interest in computational chemistry, where researchers model its interactions and reactivity.

The agrochemical industry has shown particular interest in this compound due to its potential as a precursor for pesticides and herbicides. The nitro group and chloromethyl moiety are known to contribute to the biological activity of such products, making them effective against a wide range of pests. This aligns with the global push toward efficient and environmentally friendly agricultural solutions, a topic frequently searched by professionals in the field.

Another area of exploration for CAS No. 1806752-75-9 is its potential in electronic materials. The trifluoromethoxy group can influence the electron-withdrawing properties of the pyridine ring, which is valuable in designing organic semiconductors and photovoltaic materials. This application is particularly relevant given the rising demand for renewable energy technologies and smart materials, topics that dominate current scientific discourse.

In summary, 5-(Chloromethyl)-3-methyl-2-nitro-4-(trifluoromethoxy)pyridine (CAS No. 1806752-75-9) is a compound of significant scientific and industrial relevance. Its diverse applications, from pharmaceuticals to advanced materials, make it a focal point for researchers and developers. As search trends indicate, there is a strong demand for information on its synthesis, properties, and applications, underscoring its importance in modern chemistry.

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